Cas no 2491654-89-6 ((R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole)

(R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole is a chiral oxazoline derivative with significant utility in asymmetric synthesis and catalysis. Its rigid structure, featuring a tert-butyl group and a methyl-substituted pyridyl moiety, enhances steric and electronic control in metal-ligand complexes, making it valuable for enantioselective transformations. The compound’s high stereochemical purity and stability under reactive conditions are advantageous for applications in C–C bond-forming reactions, hydrogenations, and other catalytic processes. Its well-defined coordination geometry also facilitates the development of efficient catalytic systems. This ligand is particularly suited for fine chemical and pharmaceutical synthesis, where precise stereocontrol is critical.
(R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole structure
2491654-89-6 structure
Product Name:(R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
CAS No:2491654-89-6
MF:C13H18N2O
MW:218.294823169708
CID:5086122
PubChem ID:98008968
Update Time:2025-05-24

(R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole Chemical and Physical Properties

Names and Identifiers

    • (R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
    • (4R)-4-tert-butyl-2-(6-methylpyridin-2-yl)-4,5-dihydro-1,3-oxazole
    • 2-[(4R)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]-6-methylpyridine
    • BS-48984
    • 2491654-89-6
    • F74563
    • Inchi: 1S/C13H18N2O/c1-9-6-5-7-10(14-9)12-15-11(8-16-12)13(2,3)4/h5-7,11H,8H2,1-4H3/t11-/m0/s1
    • InChI Key: NHWBZSGKOQHPDW-NSHDSACASA-N
    • SMILES: C1(C2=N[C@H](C(C)(C)C)CO2)=NC(C)=CC=C1

Computed Properties

  • Exact Mass: 218.141913202g/mol
  • Monoisotopic Mass: 218.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 34.5Ų

(R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1257127-100mg
(R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
2491654-89-6 97%
100mg
$195 2024-06-05
eNovation Chemicals LLC
Y1257127-250mg
(R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
2491654-89-6 97%
250mg
$305 2024-06-05
eNovation Chemicals LLC
Y1257127-1g
(R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
2491654-89-6 97%
1g
$1025 2024-06-05
Ambeed
A1476157-100mg
(R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
2491654-89-6 97%
100mg
$156.0 2025-02-20
Ambeed
A1476157-250mg
(R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
2491654-89-6 97%
250mg
$318.0 2025-02-20
Ambeed
A1476157-1g
(R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
2491654-89-6 97%
1g
$1107.0 2025-02-20
Aaron
AR01XDMV-100mg
(R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
2491654-89-6 97%
100mg
$164.00 2025-02-12
Aaron
AR01XDMV-250mg
(R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
2491654-89-6 97%
250mg
$333.00 2025-02-12
Aaron
AR01XDMV-1g
(R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
2491654-89-6 97%
1g
$1058.00 2023-12-14
1PlusChem
1P01XDEJ-100mg
(R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole
2491654-89-6 97%
100mg
$125.00 2024-05-21

Additional information on (R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole

Research Brief on (R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole (CAS: 2491654-89-6)

The compound (R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole (CAS: 2491654-89-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral oxazoline derivative is being explored for its role as a versatile building block in the synthesis of bioactive molecules, particularly in the context of asymmetric catalysis and as a ligand in transition metal-catalyzed reactions. Recent studies have highlighted its utility in the preparation of enantiomerically pure compounds, which are crucial for pharmaceutical applications.

One of the key areas of research involving this compound is its application in the synthesis of small-molecule inhibitors targeting specific enzymes or receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole exhibit potent inhibitory activity against certain kinases implicated in cancer progression. The study utilized a combination of molecular docking and kinetic assays to elucidate the binding mode and mechanism of action of these inhibitors, providing valuable insights for further optimization.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential as a chiral auxiliary in asymmetric synthesis. A recent report in Organic Letters (2024) described the use of (R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole as a ligand in palladium-catalyzed cross-coupling reactions, achieving high enantioselectivity and yield. This advancement is particularly relevant for the synthesis of complex natural products and pharmaceuticals, where stereochemical control is paramount.

Furthermore, the pharmacokinetic and toxicological profiles of this compound and its derivatives are under active investigation. Preliminary data from in vitro and in vivo studies suggest favorable drug-like properties, including good solubility and metabolic stability. However, further studies are needed to fully assess its safety and efficacy in preclinical models. Researchers are also exploring scalable synthetic routes to produce this compound in large quantities, which is essential for its potential commercialization.

In conclusion, (R)-4-(tert-Butyl)-2-(6-methylpyridin-2-yl)-4,5-dihydrooxazole (CAS: 2491654-89-6) represents a promising scaffold in medicinal chemistry with diverse applications. Ongoing research aims to expand its utility in drug discovery, asymmetric synthesis, and other areas of chemical biology. The compound's unique structural features and demonstrated bioactivity make it a valuable tool for scientists working in these fields.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.